Cas no 17584-12-2 (5,6-dimethyl-1,2,4-triazin-3-amine)

• Product Name: 5,6-dimethyl-1,2,4-triazin-3-amine
• CAS No: 17584-12-2
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD00006460
• CID: 50801
• PubChem ID: 87163
• Update Time: 2025-11-05

5,6-dimethyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethyl-1,2,4-triazin-3-amine
• 5,6-dimethyl-1,2,4-triazin-3-ylamine
• 3-Amino-5,6-dimethyl-1,2,4-triazine
• 3-Amino-5.6-dimethyl-1.2.4-triazine
• 3-amino-5,6-dimethyl-as-triazin
• 3-amino-5,6-dimethyl-as-triazine
• as-Triazine, 3-amino-5,6-dimethyl-
• 5,6-Dimethyl-3-amino-1,2,4-triazine
• 1,2,4-Triazin-3-amine, 5,6-dimethyl-
• OTAVA-BB BB7020204768
• LABOTEST-BB LT00080728
• dimethyl-1,2,4-triazin-3-amine
• Y36ASR52NU
• UIKGLXJNZXSPGV-UHFFFAOYSA-N
• 5,6-dimethyl-1,2,4-triazine-3-ylamine
• NSC9443
• KSC496S4P
• MLS000078838
• NS00025769
• EINECS 241-552-4
• CHEMBL1320279
• A3903
• NSC55646
• EN300-123686
• Z1203162685
• MFCD00006460
• Q-102024
• Q27294206
• NSC-55646
• NSC-9443
• UNII-Y36ASR52NU
• SCHEMBL324446
• DTXSID1022269
• InChI=1/C5H8N4/c1-3-4(2)8-9-5(6)7-3/h1-2H3,(H2,6,7,9
• STR05053
• AKOS002160536
• CS-0204534
• ?3-AMINO-5,6-DIMETHYL-1,2,4-TRIAZINE
• HMS2307D07
• FT-0614998
• 17584-12-2
• BRN 0118790
• 3-Amino-5,6-dimethyl-1,2,4-triazine, 97%
• 5,6-Dimethyl-1,2,4-triazin-3-ylamine #
• SMR000038565
• F3284-7657
• NSC 55646
• AI3-60314
• P20378
• A1042
• SB73239
• 5-26-08-00042 (Beilstein Handbook Reference)
• DB-044238
• ALBB-016361
• STK397890
• 1,2,4-Triazine, 3-amino-5,6-dimethyl-
• 5,6-dimethyl-1,2,4-triazin-3-amine

• MDL： MFCD00006460
• Inchi： 1S/C5H8N4/c1-3-4(2)8-9-5(6)7-3/h1-2H3,(H2,6,7,9)
• InChI Key： UIKGLXJNZXSPGV-UHFFFAOYSA-N
• SMILES： N1C(N)=NN=C(C)C=1C
• BRN： 0118790

Computed Properties

• Exact Mass: 124.07500
• Monoisotopic Mass: 124.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.4
• Topological Polar Surface Area: 64.7

Experimental Properties

• Color/Form: Uncertain
• Density: 1.1954 (rough estimate)
• Melting Point: 209.0 to 212.0 deg-C
• Boiling Point: 220.93°C (rough estimate)
• Flash Point: 176.5 °C
• Refractive Index: 1.7380 (estimate)
• PSA: 64.69000
• LogP: 0.65180
• Solubility: Uncertain

5,6-dimethyl-1,2,4-triazin-3-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：XY3177100
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on 5,6-dimethyl-1,2,4-triazin-3-amine

Market Research and Analysis Report on 5,6-Dimethyl-1,2,4-Triazin-3-Amine (CAS No. 17584-12-2)

The compound 5,6-dimethyl-1,2,4-triazin-3-amine (CAS No. 17584-12-2) has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and potential applications. This report provides an in-depth analysis of the latest research findings, market demands, and global supply chain dynamics surrounding this compound.

Recent studies have highlighted the role of 5,6-dimethyl-1,2,4-triazin-3-amine as a versatile intermediate in the synthesis of various bioactive compounds. Its structural characteristics make it an ideal candidate for applications in drug discovery and agrochemical development. The compound has been extensively investigated for its potential as a building block in the construction of complex heterocyclic frameworks.

The global market for 5,6-dimethyl-1,2,4-triazin-3-amine is driven by increasing demand from the pharmaceutical sector. Key players in the industry are focusing on optimizing synthesis routes to enhance production efficiency and reduce costs. Additionally, regulatory advancements and stringent quality control measures are shaping the supply chain dynamics for this compound.

From a research perspective, recent advancements have focused on improving the scalability of synthesis processes. Innovations in catalytic methods and green chemistry practices are being explored to minimize environmental impact while maintaining high yields. These developments underscore the importance of sustainable manufacturing practices in the chemical industry.

In terms of market demand, emerging economies are contributing significantly to the growth of this sector. The increasing focus on personalized medicine and precision drug delivery systems is further fueling demand for high-quality intermediates like 5,6-dimethyl-1,2,4-triazin-3-amine. This trend is expected to continue as global healthcare expenditure rises and technological advancements accelerate.

To conclude, 5,6-dimethyl-1,2,4-triazin-3-amino represents a critical component in the chemical and pharmaceutical landscapes. Its versatility as a synthetic intermediate positions it as a key player in future innovations across multiple industries. As research progresses and market demands evolve, stakeholders must remain vigilant to capitalize on emerging opportunities while addressing challenges related to sustainability and regulatory compliance.